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Compound of Interest

Compound Name: 6-Hydroxyflavone

Cat. No.: B191506

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This guide provides essential, step-by-step procedures
for the safe disposal of 6-Hydroxyflavone, a flavone compound noted for its anti-inflammatory
properties and its role as a noncompetitive inhibitor of cytochrome P450 2C9.

6-Hydroxyflavone is classified with specific health hazards, making its proper disposal crucial
to prevent harm to personnel and the environment. It is known to cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2] Therefore, all handling and disposal
procedures must be conducted with appropriate personal protective equipment (PPE).

Immediate Safety and Handling

Before beginning any disposal process, ensure you are wearing the appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.[3] All handling should be performed in a well-ventilated area, preferably within a chemical
fume hood, to avoid the formation and inhalation of dust.[1][3]

Summary of Hazard Data

To underscore the importance of careful handling, the following table summarizes the key
hazard information for 6-Hydroxyflavone.
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1][2][4]

Causes serious eye irritation[1]

Eye Irritation H319
[2][4]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation[1][2][4]

Step-by-Step Disposal Protocol

The proper disposal of 6-Hydroxyflavone and its containers must be carried out in accordance
with local, regional, and national hazardous waste regulations.[3] The following steps provide a

general guideline:
e Collection of Waste:

o Collect waste 6-Hydroxyflavone, including any contaminated materials (e.g., weighing
paper, pipette tips), in a designated and clearly labeled hazardous waste container.[1]

o The container must be suitable for solid chemical waste, sealable, and made of a material
compatible with the chemical.[1]

e Handling Spills:

o

In the event of a spill, prevent further leakage if it is safe to do so.[1]

o

Avoid generating dust.[3]

Carefully sweep or shovel the spilled solid material into a suitable container for disposal.[3]

[¢]

Wash the contaminated area with soap and water, and collect the cleaning water for

[¢]

disposal as hazardous waste.[2]

o Disposal of Empty Containers:

o Do not reuse empty containers.
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o Containers can be triple-rinsed with an appropriate solvent. The rinsate should be
collected and treated as hazardous waste.

o After rinsing, the container can be punctured to prevent reuse and then disposed of in a
sanitary landfill or offered for recycling, depending on local regulations.[1]

o For combustible packaging materials, controlled incineration with flue gas scrubbing may
be an option.[1]

e Final Disposal:

o Arrange for the collection and disposal of the hazardous waste container by a licensed
chemical waste disposal service.

o Crucially, do not discharge 6-Hydroxyflavone or its solutions into drains or sewer
systems.[1][3] This is to prevent environmental contamination.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 6-Hydroxyflavone.
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Caption: Workflow for the proper disposal of 6-Hydroxyflavone.

By adhering to these procedures, laboratory professionals can mitigate the risks associated
with 6-Hydroxyflavone, ensuring a safe working environment and responsible environmental
stewardship. Always consult your institution's specific safety guidelines and the most current
Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxyflavone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191506#6-hydroxyflavone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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